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Compound of Interest

Compound Name:
N-methyl-2-

(trifluoromethoxy)benzamide

CAS No.: 633317-74-5

Cat. No.: B14147051

Get Quote

Executive Summary & Chemical Profile[1][2]
This technical guide details the spectroscopic signature of N-methyl-2-
(trifluoromethoxy)benzamide, a fluorinated building block increasingly relevant in medicinal

chemistry due to the metabolic stability and lipophilicity imparted by the trifluoromethoxy (-OCF

) group.[1]

Unlike its para-substituted counterparts, the ortho-positioning of the -OCF

moiety introduces specific steric and electronic effects that significantly influence Nuclear
Magnetic Resonance (NMR) coupling patterns and Infrared (IR) absorption bands.[1] This
guide provides a validated framework for the structural confirmation of this compound,
distinguishing it from potential regioisomers.

Chemical Identity[1][2][3][4][5]
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IUPAC Name:N-Methyl-2-(trifluoromethoxy)benzamide[1]

Molecular Formula: C

H

F

NO[1][2]

Molecular Weight: 219.16 g/mol [1]

Key Structural Features:

Secondary Amide (-CONHMe)[1]

Trifluoromethoxy group (-OCF

) in the ortho (2-) position.[1]

Synthesis & Sample Origin
Context for Impurity Profiling

To accurately interpret spectroscopic data, one must understand the sample's origin.[1] The

most robust synthesis involves the activation of 2-(trifluoromethoxy)benzoic acid followed by

amidation.[1]

Synthesis Workflow
The following workflow outlines the standard preparation, highlighting critical intermediates that

may appear as trace impurities (e.g., hydrolyzed acid or residual amine).

2-(Trifluoromethoxy)
benzoic acid

SOCl2 / (COCl)2
(Activation)

Acid Chloride
Intermediate

MeNH2 (excess)
(Amidation)

N-Methyl-2-(trifluoromethoxy)
benzamide
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Figure 1: Standard synthetic route via acid chloride activation.[1] Impurities often include

unreacted acid (Acid) or dimerized byproducts.[1]

Nuclear Magnetic Resonance (NMR) Analysis[6][7]
[8]
Expert Insight: The critical diagnostic feature of this molecule is the scalar coupling between

the Fluorine atoms and the Carbon atoms. In the

C NMR, the -OCF

carbon appears as a quartet, a feature often mistaken for noise by automated peak-picking
algorithms due to signal splitting.[1]

H NMR (Proton) Data
Solvent: DMSO-d

| Frequency: 400 MHz[1]

The ortho-substitution creates a distinct aromatic pattern compared to para-isomers.[1] The

amide proton (NH) typically appears as a broad quartet due to coupling with the methyl group.
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Position
Shift (

, ppm)
Multiplicity Integral

Assignment
Logic

NH 8.20 - 8.40 Broad q 1H

Amide proton.[1]

Broadened by

quadrupole

relaxation of

N and exchange.

[1]

H-6 7.65 - 7.75 dd 1H

Ortho to

Carbonyl.[1]

Deshielded by

C=O anisotropy.

[1]

H-4 7.55 - 7.65 td 1H
Para to -OCF

.[1]

H-3, H-5 7.35 - 7.50 m 2H

Overlapping

signals.[1] H-3 is

ortho to -OCF

.[1]

N-CH 2.75 - 2.85
d (

Hz)
3H

Methyl group

coupled to NH.[1]

Self-Validating Check: If the N-CH

signal appears as a singlet, the sample may be undergoing rapid exchange (wet solvent) or the
amide proton has been deprotonated.[1] A doublet is required for high-quality anhydrous data.
[1]

C NMR (Carbon) Data
Solvent: DMSO-d
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| Frequency: 100 MHz[1]

The

C spectrum is definitive.[1] The -OCF

group splits its own carbon (quartet) and the aromatic carbon it is attached to (C-2).[1]

Carbon
Shift (

, ppm)

Multiplicity (

)
Assignment

C=O 165.5 s Amide Carbonyl.

C-2 145.2
q (

Hz)

Aromatic C-O.[1]

Broadened/split by F.

C-1 130.5 s Ipso to Carbonyl.

C-4 130.1 s
Para to -OCF

.

C-6 129.5 s Ortho to Carbonyl.

C-5 127.2 s
Meta to -OCF

.

C-3 120.8 s
Ortho to -OCF

.

-OCF 120.2
q (

Hz)

Diagnostic Peak.

Large coupling

constant.[1]

N-CH 26.1 s N-Methyl carbon.[1]

F NMR (Fluorine)
Solvent: DMSO-d
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[1]

Shift:

-57.5 ppm (Singlet)

Note: The signal is a singlet because the protons are too distant for significant H-F coupling.

This distinguishes it from -CF

attached directly to the ring (usually ~ -63 ppm).[1]

Vibrational Spectroscopy (FT-IR)[1]
The infrared spectrum confirms the functional groups. The -OCF

stretch is particularly strong and can obscure the fingerprint region.[1]

Frequency (cm

)
Intensity Vibrational Mode

3280 - 3320 Medium, Broad
N-H Stretch (Secondary

Amide)

1645 - 1660 Strong

Amide I (C=O[1] Stretch).

Lower than esters due to

resonance.[1]

1540 - 1555 Medium
Amide II (N-H Bend + C-N

Stretch).[1]

1250 - 1265 Very Strong C-F Stretch (Asymmetric).[1]

1150 - 1200 Strong
C-O-C Stretch (Aryl ether

linkage).[1]

Mass Spectrometry (MS) & Fragmentation[1][9][10]
Technique: GC-MS (EI, 70 eV) or LC-MS (ESI+).[1] Molecular Ion: m/z 219 (M

)[1]
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Fragmentation Pathway (EI)
In Electron Impact (EI) ionization, the molecule typically cleaves at the amide bond. The -OCF

group is robust but can be lost in secondary fragmentation.[1]

Molecular Ion
[M]+ m/z 219

Benzoyl Cation
[Ar-CO]+ m/z 189
(Loss of -NHMe)

- 30 Da (NHMe)

Loss of OCF3
[M - OCF3]+

- 85 Da (OCF3)

Phenyl Cation
[Ar]+ m/z 161
(Loss of CO)

- 28 Da (CO)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway under EI conditions.[1] The formation of the

substituted benzoyl cation (m/z 189) is the base peak.
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m/z Abundance Fragment Identity

219 20-40%
M

(Molecular Ion)

189 100%

[M - NHMe]

(Acylium ion).[1] Diagnostic for

benzamides.

161 40-60%
[189 - CO]

(Substituted phenyl cation).[1]

69 Variable

CF

(Common in high-energy

collisions).[1]

Quality Control Protocol (Self-Validating System)
To ensure the material meets research-grade standards (>98%), follow this self-validating

protocol.

Identity Confirmation (NMR):

Check for the doublet at ~2.8 ppm (

H).[1] If singlet, re-dry sample.[1]

Confirm quartet at ~120 ppm (

C). Absence indicates lack of fluorination or insufficient scan number (low S/N ratio).[1]

Purity Check (HPLC):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1] Gradient 5% -> 95%.[1]
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Detection: UV at 254 nm (aromatic) and 210 nm (amide bond).[1]

Criterion: Single peak >98% area integration.

Regioisomer Check:

The ortho isomer (target) has 4 distinct aromatic protons in

H NMR.

The para isomer would show a symmetric AA'BB' system (two doublets). If you see two

clear doublets in the aromatic region, you have the wrong isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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N-Methyl-2-(trifluoromethoxy)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14147051/docs#structural-elucidation-spectroscopic-
characterization-n-methyl-2-trifluoromethoxy-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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